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Compound of Interest

Compound Name: MB-07344 sodium

cat. No.: B12416847

MB-07344 is the active phosphonic acid form of the compound, with the chemical name ((4-(4-
hydroxy-3-isopropylbenzyl)-3,5-dimethylphenoxy)methyl)phosphonic acid. The sodium salt,
MB-07344 sodium, is the form often utilized in experimental settings.

Chemical Structure of MB-07344

Caption: Chemical structure of MB-07344.

Property Value

Molecular Formula (Acid) C19H2505P

Molecular Weight (Acid) 364.37 g/mol

Molecular Formula (Sodium Salt) C19H24NaO5P

Molecular Weight (Sodium Salt) 386.35 g/mol

4-(4-hydroxy-3-isopropylbenzyl)-3,5-
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Mechanism of Action: Selective TR Agonism
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MB-07344 sodium is a potent agonist of the thyroid hormone receptor beta (TRf), with a
reported inhibitory constant (Ki) of 2.17 nM.[1] Thyroid hormone receptors are nuclear
receptors that regulate gene expression in response to thyroid hormones. There are two major
isoforms, TRa and TR, which have distinct tissue distribution and physiological roles. TRp is
predominantly expressed in the liver, and its activation is associated with beneficial effects on
lipid metabolism, including the lowering of plasma cholesterol and triglycerides. In contrast,
TRa is more abundant in the heart and other tissues, and its activation can lead to undesirable
side effects such as tachycardia. The selectivity of MB-07344 for TR is a key feature that
contributes to its therapeutic potential.

Signaling Pathway of Thyroid Hormone Receptor Beta

The primary mechanism of action of TR[3 agonists involves the regulation of target gene
transcription. In the absence of a ligand, TR forms a heterodimer with the retinoid X receptor
(RXR) and binds to thyroid hormone response elements (TRES) in the promoter regions of
target genes, recruiting corepressor proteins and repressing gene transcription. Upon binding
of an agonist like MB-07344, a conformational change in the TR[3 receptor leads to the
dissociation of corepressors and the recruitment of coactivator proteins. This complex then
initiates the transcription of target genes involved in lipid metabolism.
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Preparation
Prepare serial dilutions
of MB-07344 sodium :
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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